[1-(4-Ethoxyphenyl)ethyl](propan-2-yl)amine

• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• IUPAC Name: N-[1-(4-ethoxyphenyl)ethyl]propan-2-amine
• InChI: InChI=1S/C13H21NO/c1-5-15-13-8-6-12(7-9-13)11(4)14-10(2)3/h6-11,14H,5H2,1-4H3
• InChI Key: SNDDMLDWMMMEKZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(C)NC(C)C

Description

1-(4-Ethoxyphenyl)ethylamine: is an organic compound with the molecular formula C13H21NO and a molecular weight of 207.31 g/mol . This compound is characterized by the presence of an ethoxy group attached to a phenyl ring, which is further connected to an ethyl group and an amine group. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

The synthesis of 1-(4-Ethoxyphenyl)ethylamine involves several steps. One common method includes the reaction of 4-ethoxybenzaldehyde with nitroethane to form 4-ethoxyphenyl-2-nitropropene. This intermediate is then reduced using a reducing agent such as lithium aluminum hydride (LiAlH4) to yield 1-(4-Ethoxyphenyl)ethylamine . Industrial production methods may involve similar synthetic routes but optimized for large-scale production with considerations for cost, yield, and safety.

Chemical Reactions Analysis

1-(4-Ethoxyphenyl)ethylamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate (KMnO4) to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using agents like sodium borohydride (NaBH4) to yield amines or alcohols.

Substitution: Nucleophilic substitution reactions can occur, where the amine group can be replaced by other nucleophiles under appropriate conditions.

Scientific Research Applications

1-(4-Ethoxyphenyl)ethylamine is utilized in various scientific research fields:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules.

Biology: It is used in studies involving enzyme interactions and receptor binding.

Medicine: Research on its potential therapeutic effects and pharmacological properties is ongoing.

Industry: It is used in the production of specialty chemicals and intermediates for pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-(4-Ethoxyphenyl)ethylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The ethoxy group and amine group play crucial roles in binding to these targets, leading to various biochemical effects. The exact pathways and molecular targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar compounds to 1-(4-Ethoxyphenyl)ethylamine include:

1-(4-Methoxyphenyl)ethylamine: This compound has a methoxy group instead of an ethoxy group, which can lead to different chemical reactivity and biological activity.

1-(4-Hydroxyphenyl)ethylamine:

The uniqueness of 1-(4-Ethoxyphenyl)ethylamine lies in its specific functional groups, which confer distinct chemical and biological properties, making it valuable for various research and industrial applications.